Cas no 209600-04-4 ((E)-1-(4-Bromophenyl)-3-(2,3-dimethoxyphenyl)prop-2-en-1-one)

• Product Name: (E)-1-(4-Bromophenyl)-3-(2,3-dimethoxyphenyl)prop-2-en-1-one
• CAS No: 209600-04-4
• MF: C₁₇H₁₅BrO₃
• MW: 347.203204393387
• CID: 4710902
• Update Time: 2025-10-23

(E)-1-(4-Bromophenyl)-3-(2,3-dimethoxyphenyl)prop-2-en-1-one Chemical and Physical Properties

Names and Identifiers

• (E)-1-(4-bromophenyl)-3-(2,3-dimethoxyphenyl)prop-2-en-1-one
• (2E)-1-(4-Bromophenyl)-3-(2,3-dimethoxyphenyl)prop-2-en-1-one
• BDBM50070259
• (E)-1-(4-Bromo-phenyl)-3-(2,3-dimethoxy-phenyl)-propenone
• 2-Propen-1-one, 1-(4-bromophenyl)-3-(2,3-dimethoxyphenyl)-, (2E)-
• (E)-1-(4-Bromophenyl)-3-(2,3-dimethoxyphenyl)prop-2-en-1-one

• Inchi： 1S/C17H15BrO3/c1-20-16-5-3-4-13(17(16)21-2)8-11-15(19)12-6-9-14(18)10-7-12/h3-11H,1-2H3/b11-8+
• InChI Key： XHKYUIGBJDCYSA-DHZHZOJOSA-N
• SMILES： BrC1C=CC(=CC=1)C(/C=C/C1C=CC=C(C=1OC)OC)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 361
• Topological Polar Surface Area: 35.5

Additional information on (E)-1-(4-Bromophenyl)-3-(2,3-dimethoxyphenyl)prop-2-en-1-one

(E)-1-(4-Bromophenyl)-3-(2,3-Dimethoxyphenyl)Prop-2-En-1-One: A Comprehensive Overview

The compound (E)-1-(4-Bromophenyl)-3-(2,3-Dimethoxyphenyl)Prop-2-En-1-One, identified by the CAS number 209600-04-4, is a significant molecule in the field of organic chemistry. This compound is characterized by its unique structure, which includes a conjugated enone system and two aromatic rings substituted with bromine and methoxy groups. The presence of these functional groups imparts distinctive chemical and physical properties to the molecule, making it a valuable compound in various applications.

Recent studies have highlighted the potential of this compound in the development of novel pharmaceutical agents. Researchers have explored its role as a key intermediate in the synthesis of bioactive molecules, particularly those with anti-inflammatory and antioxidant properties. The bromine substituent on the aromatic ring enhances the molecule's reactivity, enabling it to participate in a wide range of chemical reactions, including nucleophilic aromatic substitution and cross-coupling reactions. These reactions are pivotal in drug discovery and development processes.

The structure of (E)-1-(4-Bromophenyl)-3-(2,3-Dimethoxyphenyl)Prop-2-En-1-One also makes it an interesting candidate for material science applications. Its conjugated system contributes to its optical properties, which can be exploited in the design of advanced materials such as organic light-emitting diodes (OLEDs) and photovoltaic devices. Recent advancements in nanotechnology have further expanded its potential use in creating nanostructured materials with tailored electronic properties.

In terms of synthesis, this compound is typically prepared through a combination of Friedel-Crafts acylation and subsequent elimination reactions. The methoxy groups on the aromatic ring play a crucial role in directing the acylation process, ensuring high regioselectivity. This method has been optimized in recent years to improve yield and purity, making it more accessible for large-scale production.

The compound's stability under various conditions has also been a topic of recent research. Studies have shown that it exhibits good thermal stability up to 250°C, making it suitable for high-temperature applications. Additionally, its solubility in common organic solvents facilitates its use in solution-based chemical processes.

Another area where this compound has shown promise is in catalytic processes. Its ability to act as a ligand in transition metal-catalyzed reactions has been explored extensively. For instance, it has been used as a chiral ligand in asymmetric catalysis, enabling the synthesis of enantiomerically enriched compounds—a critical requirement in pharmaceutical manufacturing.

Furthermore, computational studies have provided deeper insights into the electronic structure and reactivity of this compound. Density functional theory (DFT) calculations have revealed that the conjugated enone system is responsible for its high electron-deficient character, which is advantageous in electrophilic aromatic substitution reactions. These findings have guided researchers in designing more efficient synthetic pathways and reaction conditions.

In conclusion, (E)-1-(4-Bromophenyl)-3-(2,3-Dimethoxyphenyl)Prop-2-En-1-One is a versatile compound with a wide range of applications across multiple disciplines. Its unique structure, reactivity, and stability make it an invaluable tool in organic synthesis, drug discovery, material science, and catalysis. As research continues to uncover new aspects of its properties and potential uses, this compound is poised to play an even more significant role in advancing scientific and technological frontiers.